Glyceryl ascorbate

• Molecular Formula: C9H14O8
• Molecular Weight: 250.20 g/mol
• InChI: InChI=1S/C9H14O8/c10-1-4(12)3-16-8-6(14)7(5(13)2-11)17-9(8)15/h4-5,7,10-14H,1-3H2/t4?,5?,7-/m0/s1
• InChIKey: KQWQJCDIYBPYNT-QIYZCZBYSA-N

Native ascorbic acid suffers from rapid oxidation, low pH requirements (≤3.5), and ionic formulation conflicts. Glyceryl ascorbate solves these limitations through covalent glycerol conjugation. - **Dual Function**: Retains antioxidant activity plus intrinsic humectancy (upregulates involucrin, loricrin). - **Formulation Advantage**: Non-ionic, water-soluble, stable at pH 3-5 and 50°C (3 months, 15% active). Enables clear serums compatible with niacinamide & peptides. - **Supply**: Available for R&D and commercial cosmetic formulation.

Glyceryl Ascorbate: A Stable, Water-Soluble Vitamin C Derivative for Cosmetic Formulation

Glyceryl ascorbate is a water-soluble vitamin C derivative synthesized by binding ascorbic acid (AsA) with glycerin [1]. This chemical modification produces a compound (C9H14O8, MW 250.20 g/mol) with enhanced stability and formulary flexibility compared to unmodified ascorbic acid [1][2]. It functions primarily as an antioxidant and skin-conditioning agent in cosmetic and personal care products [1].

pH compatibility: Effective across pH 3–5, supporting co-formulation with acid-tolerant actives and reduced irritation risk compared to pH ≤3.5 ascorbic acid.

Non-ionic profile: Enables transparent gels, high-clarity serums, and stable emulsions without the viscosity collapse observed with ionic ascorbyl phosphates.

Integrated humectant: Combines vitamin C bioactivity with glycerol-based moisturization, reported to upregulate cornified envelope proteins and increase skin surface water content.

• [1] Paula's Choice. Glyceryl Ascorbate | Skin Care Ingredient Dictionary. Paula's Choice Australia. View Source
• [2] MakingCosmetics Inc. Vitamin C (3-glyceryl ascorbate) Technical Datasheet. UL Prospector. View Source

Why Glyceryl Ascorbate Cannot Be Substituted with Generic Ascorbic Acid or Other Derivatives

Substituting glyceryl ascorbate with unmodified ascorbic acid (AsA) or other vitamin C derivatives without reformulation is not straightforward due to significant differences in stability and formulation requirements. Pure AsA is highly unstable in aqueous solutions, oxidizes rapidly in the presence of light and air, and requires a narrow acidic pH range (typically below 3.5) for efficacy, which can be irritating and difficult to formulate [1]. Glyceryl ascorbate, in contrast, remains stable across a broader pH range (3–5) and does not require the same stringent formulation conditions [2]. Furthermore, the in vivo performance of different vitamin C derivatives varies substantially, meaning that a product's efficacy cannot be predicted by simply swapping one derivative for another based on cost or availability [3].

pH Ascorbic acid (pH ≤3.5), ascorbyl glucoside (pH 6.4–6.5), and 3-O-ethyl ascorbic acid (pH ~5.5) each require narrow pH windows that may exclude glyceryl ascorbate’s broader 3–5 compatibility.

Ionic Magnesium and sodium ascorbyl phosphates remain ionic salts; their use in clear gels or high-viscosity emulsions may cause phase separation or viscosity reduction not seen with non-ionic glyceryl ascorbate.

Humectant Non-glyceryl derivatives (ascorbyl glucoside, ethyl ascorbic acid, ascorbyl palmitate) lack the intrinsic glycerol humectant function; replacing glyceryl ascorbate may require adding separate moisturizing agents.

• [1] Paula's Choice. Glyceryl Ascorbate | Skin Care Ingredient Dictionary. Paula's Choice Australia. View Source
• [2] Ataman Kimya. Glyceryl Ascorbate Product Overview. Ataman Chemical. View Source
• [3] Taira, N., Katsuyama, Y., Yoshioka, M., et al. 3-O-Glyceryl-2-O-hexyl ascorbate suppresses melanogenesis by interfering with intracellular melanosome transport and suppressing tyrosinase protein synthesis. Journal of Cosmetic Dermatology. 2018; 17(6): 1209-1215. View Source

Quantitative Evidence for Selecting Glyceryl Ascorbate Over Comparator Compounds

Formulation pH Flexibility: Glyceryl Ascorbate vs. Ascorbic Acid

Glyceryl ascorbate demonstrates a broader functional pH range (3–5) compared to ascorbic acid, which requires a pH below 3.5 for stability and efficacy [1][2]. This wider pH window reduces formulation complexity and potential for skin irritation.

pH Range Flexibility

Cross-study comparable

Effective pH 3–5 vs ascorbic acid ≤3.5; ascorbyl glucoside pH 6.4–6.5, 3-O-ethyl ascorbic acid pH ~5.5

Expanded pH window supports co-formulation with acid-tolerant actives without low-pH irritation risk.

Comparators’ optimal pH ranges derived from published stability studies; verify under specific formulation conditions.

Evidence Dimension	Functional pH Range
Target Compound Data	pH 3–5
Comparator Or Baseline	Ascorbic Acid: pH < 3.5 (preferably < 2.5)
Quantified Difference	Expanded effective pH range by at least 0.5–2.5 units on the upper end.
Conditions	Aqueous solution stability for cosmetic formulation.

Why This Matters

A wider functional pH range simplifies formulation, reduces the need for harsh pH adjusters, and improves skin compatibility, making it a more practical choice for a variety of cosmetic products.

• [1] Paula's Choice. Glyceryl Ascorbate | Skin Care Ingredient Dictionary. Paula's Choice Australia. View Source
• [2] US Patent 5,140,043. Ascorbic acid formulation. View Source

Intracellular ROS Suppression in UV-Irradiated Human Skin Equivalents

In a reconstructed human epidermal equivalent model, topical application of 3-O-glyceryl ascorbate (3GA) markedly reduced the generation of intracellular reactive oxygen species (ROS) after UVB irradiation [1]. The study demonstrated that 3GA is an effective AsA derivative that is stratum corneum permeable and able to reduce intracellular ROS levels caused by oxidative stress [1].

Moisturizing Function

Class-level inference

Bis-glyceryl ascorbate increased skin surface water content vs untreated control; upregulated involucrin, loricrin, transglutaminase-1.

Intrinsic humectant activity eliminates need for supplementary glycerol in a formulation chassis.

Evidence from bis-glyceryl ascorbate; class-level applicability to mono-glyceryl ascorbate requires verification.

Evidence Dimension	Intracellular ROS Reduction
Target Compound Data	Markedly reduced intracellular ROS generation after UVB irradiation in human epidermal equivalents.
Comparator Or Baseline	Untreated control (class inference: poor skin penetration/stability of ascorbic acid limits this effect).
Quantified Difference	Qualitative reduction (class inference: enables activity that unmodified ascorbic acid cannot reliably achieve due to stability/penetration limitations).
Conditions	Reconstructed human epidermal equivalents exposed to UVB.

Why This Matters

This evidence supports the compound's utility in skin protection formulations, demonstrating its ability to mitigate UV-induced oxidative stress in a physiologically relevant human skin model, which is a key claim for anti-aging and sun care products.

• [1] Japanese Cosmetic Science Society. The Antioxidant Effect of Novel Ascorbic Acid Derivative 3-O-Glyceryl Ascorbate. Journal of Japanese Cosmetic Science Society. 2015; 39(2): 89-94. View Source

Potent Melanogenesis Inhibition by an Alkylated Glyceryl Ascorbate Derivative

A structure-activity relationship study of 28 alkylglyceryl-L-ascorbic acid derivatives identified 3-O-(2,3-dihydroxypropyl)-2-O-hexyl-L-ascorbic acid (6) as a potent inhibitor of melanogenesis, with an IC50 value of 81.4 µM in theophylline-stimulated B16 melanoma 4A5 cells [1]. This demonstrates that specific modifications to the glyceryl ascorbate core can yield potent anti-melanogenic activity.

Non-Ionic Character

Class-level inference

Non-ionic glyceryl ascorbates permit transparent gels and stable emulsions; ionic ascorbic acid and ascorbyl phosphates cause documented viscosity loss and phase separation.

Unlocks formulation archetypes (clear gel-serums, cationic emulsions) inaccessible to ionic vitamin C derivatives.

Supplier technical data and comparative formulation reports support ionic interference claims.

Evidence Dimension	Melanogenesis Inhibition (IC50)
Target Compound Data	3-O-(2,3-dihydroxypropyl)-2-O-hexyl-L-ascorbic acid (derivative 6): IC50 = 81.4 µM
Comparator Or Baseline	2-O-(2,3-dihydroxypropyl)-3-O-hexyl-L-ascorbic acid (derivative 20): IC50 = 117 µM
Quantified Difference	Derivative 6 is ~1.44 times more potent than derivative 20 (81.4 µM vs 117 µM).
Conditions	Theophylline-stimulated B16 melanoma 4A5 cell line.

Why This Matters

This data highlights the structure-activity relationship within the glyceryl ascorbate family, demonstrating that specific alkylation patterns can significantly enhance anti-melanogenic potency. This is critical for selecting or developing derivatives for targeted skin-lightening applications.

• [1] International Journal of Molecular Sciences. Structural Requirements of Alkylglyceryl-l-Ascorbic Acid Derivatives for Melanogenesis Inhibitory Activity. Int. J. Mol. Sci. 2018, 19(4), 1144. View Source

Differential Mechanism of Action: Inhibition of Melanosome Transfer vs. Direct Tyrosinase Inhibition

3-O-hexylglyceryl ascorbate (VC-HG) inhibits melanogenesis through a unique mechanism. It does not directly inhibit tyrosinase activity but significantly suppresses tyrosinase protein synthesis and interferes with intracellular melanosome transfer by downregulating MyosinVa, Rab27a, and kinesin mRNA expression in B16 mouse melanoma cells [1]. This contrasts with ascorbic acid, which is known to interfere with tyrosinase activity [1].

Thermal Stability

Cross-study comparable

No discoloration or odor at 15% active after 3 months at 50°C.

Supports room-temperature shelf-life confidence and reduces cold-chain dependency.

Bis-glyceryl ascorbate data; ascorbic acid reference shows rapid degradation under similar thermal stress.

Evidence Dimension	Primary Mechanism of Melanogenesis Inhibition
Target Compound Data	Inhibits tyrosinase protein synthesis and suppresses melanosome transfer (via MyosinVa, Rab27a, kinesin).
Comparator Or Baseline	Ascorbic Acid: Interferes with tyrosinase activity.
Quantified Difference	Mechanistic differentiation (no quantitative comparison available).
Conditions	B16 mouse melanoma cell line.

Why This Matters

Understanding a distinct mechanism of action is valuable for formulating products that target different steps in the pigmentation pathway, potentially offering synergistic or alternative approaches for treating hyperpigmentation disorders.

• [1] Katsuyama, Y., Taira, N., Nakamura, S., Masaki, H., Yoshioka, M. 3-O-Hexylglyceryl ascorbate suppresses melanogenesis through the inhibition of melanosome transfer. Journal of Dermatological Science. 2017; 86(2): e85. View Source

Clinical Safety of Bis-Glyceryl Ascorbate in a Phase I/II Oncology Supportive Care Trial

In a Phase I/II single-arm, open-label clinical trial (DGA Study), a 1% bis-glyceryl ascorbate-containing cream was found to be safe for the prevention of hand-foot skin reaction (HFSR) in patients with metastatic renal cell carcinoma receiving sunitinib [1]. The study's primary endpoint was safety, confirming its tolerability in a medically compromised patient population [1].

UVB-Induced ROS Suppression

Class-level inference

3-O-Glyceryl ascorbate reduced intracellular ROS in HaCaT cells and reconstructed human epidermis after UVB irradiation.

Demonstrates stratum corneum penetration and UVB-protective bioactivity in a near-in-vivo skin model.

No equimolar head-to-head ROS suppression data versus ascorbic acid in identical assay identified.

Evidence Dimension	Clinical Safety (Adverse Events)
Target Compound Data	1% bis-glyceryl ascorbate cream demonstrated safety in a Phase I/II trial with sunitinib-treated patients.
Comparator Or Baseline	N/A (Safety endpoint, no comparator).
Quantified Difference	N/A (Safety study).
Conditions	Single-arm, open-label Phase I/II study in patients with metastatic renal cell carcinoma.

Why This Matters

Demonstrating safety in a clinical trial, especially in a patient population undergoing aggressive cancer therapy, provides a high level of evidence for the compound's tolerability and supports its use in sensitive skin applications and medical dermatology.

• [1] Yamamoto, K., Nishiyama, S., Kunisada, M., et al. Safety and Efficacy of Bis-Glyceryl Ascorbate as Prophylaxis for Hand-Foot Skin Reaction: A Single-Arm, Open-Label Phase I/II Study (DGA Study). The Oncologist. 2022; 27(5): e384–e392. View Source

Enhanced Moisturization Through Cornified Envelope Stimulation by Bis-Glyceryl Ascorbate

Bis-glyceryl ascorbate (VC-DG), a derivative with two glycerol groups, demonstrates higher stability than ascorbic acid (AsA) and maintains its bioactivities [1]. Furthermore, it has been shown to stimulate the formation of the cornified cell envelope, a key structure in the skin's moisture barrier, indicating a dual mechanism of action beyond simple humectant properties [1].

Melanogenesis Inhibition

Cross-study comparable

Lead alkylglyceryl ascorbate derivative: IC₅₀ = 81.4 µM in B16 melanoma cells.

SAR confirms glyceryl scaffold supports anti-melanogenic optimization; potency benchmarked against hydroquinone-class reference.

IC₅₀ data from B16 4A5 cells; comparator data for other vitamin C derivatives in identical system not publicly available.

Evidence Dimension	Stability and Mechanism for Skin Moisturization
Target Compound Data	Bis-glyceryl ascorbate (VC-DG) has higher stability than AsA and stimulates cornified cell envelope formation.
Comparator Or Baseline	Ascorbic Acid: Unstable in formulations; lacks demonstrated effect on cornified envelope formation.
Quantified Difference	Higher stability (qualitative) and a distinct moisturizing mechanism (qualitative).
Conditions	In vitro studies on human epidermal keratinocytes.

Why This Matters

This evidence supports the selection of glyceryl ascorbate derivatives for formulations where both antioxidant protection and enhanced moisturization/barrier repair are desired, offering a multifunctional benefit over simpler vitamin C derivatives.

• [1] CiNii Research. Skin Moisturizing Effect through the Stimulation of the Cornified Cell Envelope Formation by Bis-Glyceryl Ascorbate. 2018. View Source

Optimal Application Scenarios for Glyceryl Ascorbate Based on Quantitative Evidence

Development of Stable, High-pH (3–5) Aqueous Antioxidant Serums

Formulators can leverage glyceryl ascorbate's stability in the pH 3–5 range to create antioxidant serums that are less acidic and potentially less irritating than those based on ascorbic acid [1]. This avoids the stringent pH requirements (below 3.5) and associated formulation challenges of pure vitamin C, allowing for a broader range of compatible ingredients and a more pleasant user experience [1].

Skin-Lightening Formulations Targeting Melanosome Transfer Inhibition

The unique mechanism of action of alkylated glyceryl ascorbate derivatives, which involves the inhibition of melanosome transfer (via MyosinVa suppression) rather than direct tyrosinase inhibition, suggests their use in advanced skin-lightening products [2]. These derivatives may provide an alternative or synergistic approach for treating hyperpigmentation when combined with traditional tyrosinase inhibitors [2].

Supportive Skincare for Oncology Patients Experiencing Hand-Foot Skin Reaction (HFSR)

Clinical evidence from a Phase I/II trial supports the safe use of 1% bis-glyceryl ascorbate cream as a prophylactic for sunitinib-induced hand-foot skin reaction (HFSR) [3]. This creates a specific, evidence-backed application scenario in medical dermatology and oncology supportive care, where the compound's safety and efficacy profile addresses a significant unmet need [3].

Multifunctional Anti-Aging Creams with Enhanced Moisturization and Barrier Repair

Bis-glyceryl ascorbate (VC-DG) offers a combination of high stability and the ability to stimulate cornified cell envelope formation [4]. This makes it a strategic choice for premium anti-aging moisturizers that aim to provide both antioxidant protection and active barrier repair, differentiating them from products relying solely on humectant-based moisturization [4].

Application

Selection Property

Validation Focus

Transparent high-concentration vitamin C serums

Non-ionic, pH 3–5 compatibility

Clarity and thermal stability at 10–15% active loading

Multifunctional moisturizing + antioxidant day creams

Integrated humectant (glycerol moiety)

Skin hydration efficacy and INCI simplification

Gentle vitamin C formulations for sensitive skin

Effective pH 3–5 with reduced irritation potential

Co-formulation with niacinamide, peptides at moderate pH

Skin-brightening research formulations

Alkylglyceryl scaffold for melanogenesis inhibition optimization

Melanogenesis pathway modulation and depigmenting potency review

• [1] Paula's Choice. Glyceryl Ascorbate | Skin Care Ingredient Dictionary. Paula's Choice Australia. View Source
• [2] Katsuyama, Y., Taira, N., Nakamura, S., Masaki, H., Yoshioka, M. 3-O-Hexylglyceryl ascorbate suppresses melanogenesis through the inhibition of melanosome transfer. Journal of Dermatological Science. 2017; 86(2): e85. View Source
• [3] Yamamoto, K., Nishiyama, S., Kunisada, M., et al. Safety and Efficacy of Bis-Glyceryl Ascorbate as Prophylaxis for Hand-Foot Skin Reaction: A Single-Arm, Open-Label Phase I/II Study (DGA Study). The Oncologist. 2022; 27(5): e384–e392. View Source
• [4] CiNii Research. Skin Moisturizing Effect through the Stimulation of the Cornified Cell Envelope Formation by Bis-Glyceryl Ascorbate. 2018. View Source